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Compound of Interest

Ethyl 6-chloro-4-methylpyridine-2-
Compound Name:
carboxylate

Cat. No.: B1425257

Compound Profile & Significance

Ethyl 6-chloro-4-methylpyridine-2-carboxylate is a halogenated pyridine derivative that
serves as a versatile intermediate in organic synthesis. Its structure, featuring a reactive
chlorine atom, an ester functional group, and a pyridine core, makes it a valuable building block
in the development of novel pharmaceutical and agrochemical compounds.[1][2] Specifically, its
utility has been demonstrated in the synthesis of antibacterial drugs and as a key component in
the development of herbicides and insecticides.[2] Proper handling and storage are not merely
procedural; they are critical for ensuring the compound's integrity for synthesis, preventing
degradation, and guaranteeing the safety of laboratory personnel. This document provides a
comprehensive guide based on established safety protocols and chemical reactivity principles.

Physicochemical & Safety Data

A thorough understanding of the compound's properties is the foundation of safe handling. The
data below has been consolidated from various supplier safety data sheets and chemical

databases.
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Property Value Source
Chemical Formula CoH10CINO2 [2]
Molecular Weight 199.63 g/mol [2][3]
CAS Number 1122090-50-9 [2]
Appearance Colorless liquid or solid [1]
Melting Point -2°C (approx.) [1]
Boiling Point 235°C (approx.) / 311.5°C [1112]

N Soluble in organic solvents
Solubility [1]
(e.g., ethanol, DMSO)

Storage Temperature 2-8°C, under inert atmosphere  [2]

GHS Hazard Profile: While a specific, universally adopted GHS classification for this exact CAS
number is not consistently available, related chlorinated pyridine and pyrimidine compounds
are classified as hazardous.[4][5] Based on the structure and data for analogous compounds,
the following hazards should be assumed:

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]
e Serious Eye Damage/Irritation (Category 2): Causes serious eye irritation.[4][5]

e Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[4][5]

e Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or
if inhaled.[5]

It is flammable and may form explosive mixtures with strong oxidizing agents.[1] Combustion
can release toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen
chloride (HCI) gas.[6]

Core Handling Protocols
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The primary directive when handling Ethyl 6-chloro-4-methylpyridine-2-carboxylate is the
stringent avoidance of contact and inhalation. Due to its classification as a skin, eye, and
respiratory irritant, all operations must be conducted within a certified chemical fume hood.[7]

[8]

Required Personal Protective Equipment (PPE)

The selection of PPE is non-negotiable and is based on a risk assessment of the compound's
irritant properties and potential for systemic effects.

e Hand Protection: Nitrile gloves are mandatory. Given that chlorinated solvents can degrade
some materials, inspect gloves for integrity before and during use. For extended operations
or direct immersion potential, double-gloving is recommended.[9]

» Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement. However, when transferring liquids or there is any risk of splashing, splash-
proof chemical goggles must be worn.[7]

o Body Protection: A flame-resistant lab coat must be worn and kept fully fastened. Ensure it is
laundered separately from personal clothing.[8][10]

» Respiratory Protection: All work should be performed in a fume hood.[7] If engineering
controls fail or for emergency situations, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.[6]

General Laboratory Handling Workflow

The following workflow is designed to minimize exposure and maintain compound purity
throughout the handling process.
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Figure 1: Standard workflow for handling Ethyl 6-chloro-4-methylpyridine-2-carboxylate.
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Protocol: Weighing and Dispensing

Preparation: Designate a specific area within the chemical fume hood for weighing. Place a
marble balance stone or similar stable surface inside.

Equilibration: Remove the sealed container of Ethyl 6-chloro-4-methylpyridine-2-
carboxylate from its 2-8°C storage. Place it in a desiccator at room temperature for at least
20-30 minutes. Causality: This crucial step prevents atmospheric moisture from condensing
on the cold container, which could hydrolyze the ester and compromise the compound's
integrity.

Tare: Place a clean, dry weighing vessel (e.g., a glass vial or beaker) on the analytical
balance and tare.

Dispensing: Open the primary container inside the fume hood. Using a clean spatula,
carefully transfer the desired amount of the compound to the tared vessel. Work deliberately
to avoid generating airborne dust or droplets.

Sealing: Immediately and tightly seal the primary container, purging with an inert gas like
argon or nitrogen if available, to protect the remaining compound.

Record: Record the final mass.

Protocol: Solution Preparation

Solvent Selection: Choose a suitable, dry (anhydrous) organic solvent in which the
compound is soluble, such as ethanol or dimethyl sulfoxide (DMSO).[1]

Vessel Preparation: Ensure the reaction flask or beaker is clean, dry, and appropriately sized
for the final volume.

Transfer: Add the weighed Ethyl 6-chloro-4-methylpyridine-2-carboxylate to the vessel.

Dissolution: Inside the fume hood, slowly add the desired volume of the anhydrous solvent to
the vessel containing the compound.

Mixing: If necessary, use a magnetic stirrer or gentle agitation to ensure complete
dissolution. Avoid vigorous splashing.
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e Final Steps: Once dissolved, the solution is ready for use in the subsequent synthetic step. If
the solution is to be stored, it should be kept in a tightly sealed container under an inert
atmosphere.

Storage and Stability Management
Proper storage is essential to maintain the chemical's purity and reactivity over time.
o Temperature: Store containers in a refrigerator at 2-8°C.[2]

o Atmosphere: The compound should be kept in a tightly closed container, preferably under a
dry, inert atmosphere (e.g., nitrogen or argon).[4][6] This minimizes exposure to air and
moisture. It is noted as being potentially air-sensitive.[4]

o Light: Protect from light to prevent potential photodegradation.[4]

o Location: Store in a dedicated, well-ventilated cabinet for combustible solids or liquids, away
from incompatible materials.[9]

Incompatible Materials: To prevent dangerous reactions, segregate this compound from:
e Strong Oxidizing Agents: Contact may cause fire or explosion.[1][6]
e Acids and Bases: Can catalyze the hydrolysis of the ester group.

o Moisture/Water: Will lead to hydrolysis, compromising the compound's structure.[6]

Emergency Procedures

Accidents require immediate and correct responses to mitigate harm.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[4][7][11]
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.[7][11]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell or breathing is difficult, seek immediate medical
attention.[4][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7][11]

Spill Response Protocol

This protocol is for small, manageable spills (<100 mL) inside a chemical fume hood. For large
spills or any spill outside of a fume hood, evacuate the area and contact emergency services.
[71[12]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.fishersci.com/store/msds?partNumber=AC453340010&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/8f_0723GjGhs05Div2sdsJLSNV-2.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Alert Personnel
Nearby

2. Ensure PPE
is Worn

3. Contain Spill
(Use Absorbent Pads)

4. Cover with Inert
Absorbent Material
(Vermiculite, Sand)

5. Collect Material
into Sealable Container

l

CS. Decontaminate Areaj

with Soap & Water

7. Label & Dispose of
Waste via EHS

Click to download full resolution via product page

Figure 2: Decision workflow for responding to a minor chemical spill.
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» Containment: Prevent the spill from spreading by encircling it with an inert absorbent
material like vermiculite, sand, or commercial spill pillows.[9][11][13]

o Absorption: Gently cover the spill with the absorbent material, working from the outside in.

o Collection: Once fully absorbed, carefully sweep or scoop the material into a labeled,
sealable container for hazardous waste.

o Decontamination: Clean the spill area with soap and water, then wipe dry.[13]

o Disposal: All contaminated materials (absorbent, gloves, pads) must be placed in the sealed
container and disposed of through your institution's Environmental Health & Safety (EHS)
office.[8]

Waste Disposal

All waste containing Ethyl 6-chloro-4-methylpyridine-2-carboxylate, including empty
containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous
chemical waste.[8]

o Collect waste in a clearly labeled, sealed, and compatible container.
e Do not mix with incompatible waste streams.

» Arrange for pickup and disposal according to local, state, and federal regulations through
your institution's EHS department.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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